Cas no 68928-99-4 (1,2-Propylendiammoniumchlorid)

1,2-Propylendiammoniumchlorid structure
1,2-Propylendiammoniumchlorid structure
Product Name:1,2-Propylendiammoniumchlorid
CAS No:68928-99-4
MF:C3H12Cl2N2
MW:147.046778678894
CID:972657
Update Time:2023-03-27

1,2-Propylendiammoniumchlorid Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propylendiammoniumchlorid
    • Inchi: 1S/C3H10N2.2ClH/c1-3(5)2-4;;/h3H,2,4-5H2,1H3;2*1H
    • InChI Key: AEIAMRMQKCPGJR-UHFFFAOYSA-N
    • SMILES: C([NH3+])C([NH3+])C.[Cl-].[Cl-]

Computed Properties

  • Exact Mass: 74.084398
  • Monoisotopic Mass: 74.084398
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 1
  • Complexity: 20.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52
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